1-N-(2-methylpropyl)butane-1,3-diamine

• Molecular Formula: C8H20N2
• Molecular Weight: 144.26 g/mol
• IUPAC Name: 1-N-(2-methylpropyl)butane-1,3-diamine
• InChI: InChI=1S/C8H20N2/c1-7(2)6-10-5-4-8(3)9/h7-8,10H,4-6,9H2,1-3H3
• InChI Key: ODYCFQJPCVLEFV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNCCC(C)N

Description

1-N-(2-methylpropyl)butane-1,3-diamine is a synthetic diamine with a four-carbon backbone (butane-1,3-diamine) and a branched alkyl substituent (2-methylpropyl, or isobutyl) at the N1 position. Its structure combines a flexible aliphatic chain with steric hindrance from the isobutyl group, making it distinct from natural polyamines like spermidine and spermine.

Comparison with Similar Compounds

Structural and Functional Differences

The table below compares 1-N-(2-methylpropyl)butane-1,3-diamine with structurally related diamines:

Compound Name	Backbone	Substituents	Molecular Weight (g/mol)	Key Properties/Applications	Reference
1-N-(2-methylpropyl)butane-1,3-diamine	Butane-1,3	N1: 2-methylpropyl	~174.28	Potential use in drug design; hydrophobic substituent enhances membrane permeability	Inferred
Propane-1,3-diamine (DAP)	Propane-1,3	None	74.14	High solubility; substrate for polyamine oxidases
N1-Benzyl-propane-1,3-diamine (BnDAP)	Propane-1,3	N1: Benzyl	178.28	Used in enzyme interaction studies; aromatic group increases steric bulk
Spermidine (SPD)	Butane-1,4	N1: 3-aminopropyl	145.25	Natural polyamine; critical for cell growth and apoptosis
N1-Isopropyl-propane-1,3-diamine	Propane-1,3	N1: Isopropyl, N3: Methoxyethyl	174.28	Branched substituents alter electronic properties; used in ligand design

Key Observations:

• Substituent Effects : The isobutyl group in the target compound increases hydrophobicity compared to unsubstituted diamines (e.g., DAP) or benzyl-substituted analogs (BnDAP), which may improve membrane penetration but reduce water solubility.
• Enzymatic Interactions : Unlike natural polyamines (e.g., spermidine), the isobutyl group may hinder metabolism by polyamine oxidases (APAO/SMO), as bulky substituents are less compatible with enzyme active sites .